(4aR*,7aS*)-1-(3-methylbut-2-en-1-yl)-4-(3-phenoxypropanoyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide
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Overview
Description
Synthesis Analysis
The synthesis of thieno[3,4-b]pyrazine derivatives involves multi-step reactions, including catalyzed cross-couplings and cyclization processes. Kenning et al. (2002) developed a general synthetic route for the efficient preparation of 2,3-disubstituted thieno[3,4-b]pyrazines, utilizing alpha-diones prepared through reactions with organocuprates and oxalyl chloride, allowing for the preparation of these derivatives in high yield (Kenning et al., 2002).
Molecular Structure Analysis
The structural analysis of these compounds often involves X-ray diffraction and spectroscopic techniques to elucidate their complex frameworks. For instance, the molecular structure of 2,3-dicyano-5,7-bismethylthieno[3,4-b]pyrazine has been confirmed by X-ray diffraction, showcasing the donor-acceptor arrangement of planar molecules in uniform parallel stacks, indicating the structural specificity of thieno[3,4-b]pyrazine derivatives (Mørkved et al., 2007).
Chemical Reactions and Properties
Thieno[3,4-b]pyrazines undergo various chemical reactions, highlighting their reactivity. Rodrigues et al. (2021) synthesized several novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates via Pd-catalyzed C–N Buchwald–Hartwig cross-coupling, demonstrating the compounds' reactivity and potential for further functionalization (Rodrigues et al., 2021).
properties
IUPAC Name |
1-[(4aR,7aS)-1-(3-methylbut-2-enyl)-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-3-phenoxypropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O4S/c1-16(2)8-10-21-11-12-22(19-15-27(24,25)14-18(19)21)20(23)9-13-26-17-6-4-3-5-7-17/h3-8,18-19H,9-15H2,1-2H3/t18-,19+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYPYYQOWIDGULS-MOPGFXCFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1CCN(C2C1CS(=O)(=O)C2)C(=O)CCOC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCN1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)CCOC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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